Cas no 2196246-47-4 (2-Propenoic acid, 3-(4-methyl-5-thiazolyl)-, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-methyl-5-thiazolyl)-, (2E)-
• CAS No: 2196246-47-4
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5261170
• PubChem ID: 57486043
• Update Time: 2024-03-01

2-Propenoic acid, 3-(4-methyl-5-thiazolyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methyl-5-thiazolyl)-, (2E)-

• Inchi： 1S/C7H7NO2S/c1-5-6(11-4-8-5)2-3-7(9)10/h2-4H,1H3,(H,9,10)/b3-2+
• InChI Key： FMNDJJGIDWGPPY-NSCUHMNNSA-N
• SMILES： C(O)(=O)/C=C/C1SC=NC=1C

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles